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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylpropane

Cat. No.: B1585101 Get Quote

An In-depth Technical Guide on the Hazards and Toxicity of 1,3-Dibromo-2-methylpropane

Disclaimer: This document synthesizes publicly available safety and hazard information for 1,3-
Dibromo-2-methylpropane (CAS No. 28148-04-1). Specific quantitative toxicological data,

such as LD50/LC50 values from experimental studies, are not readily available in the public

domain. The information presented is based on established hazard classifications from

regulatory sources.

Introduction
1,3-Dibromo-2-methylpropane is a halogenated aliphatic hydrocarbon. Its structure, featuring

two bromine atoms and a methyl group on a propane backbone, makes it a subject of interest

in organic synthesis and as a potential intermediate in various chemical manufacturing

processes. Due to its structure, which is related to other brominated propanes with known

toxicities, a thorough understanding of its hazard profile is essential for ensuring safety in

research and development settings. This guide provides a comprehensive overview of the

known hazards, toxicity classifications, and relevant experimental protocols pertinent to this

compound.

Physicochemical Properties
A summary of the key physicochemical properties of 1,3-Dibromo-2-methylpropane is

presented below. These properties are crucial for understanding its potential for exposure and

its behavior in various experimental and environmental conditions.
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Property Value

CAS Number 28148-04-1

Molecular Formula C₄H₈Br₂

Molecular Weight 215.91 g/mol

Physical Form Liquid

Boiling Point 177.5°C at 760 mmHg

Melting Point -25.98°C

IUPAC Name 1,3-dibromo-2-methylpropane

Hazard Identification and Classification
1,3-Dibromo-2-methylpropane is classified as a hazardous substance. The following sections

and tables detail its toxicological profile based on Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals criteria.[1]

Molecular Structure
Figure 1: Molecular structure of 1,3-Dibromo-2-methylpropane.

GHS Hazard Summary
The compound is classified with the signal word "Warning" and is associated with multiple

hazard statements.[1][2]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Note: While specific quantitative LD50/LC50 values are not available, Category 4 classification

implies certain ranges as defined by GHS. For oral toxicity in rats, this corresponds to an LD50

between 300 and 2000 mg/kg. For dermal toxicity, it is between 1000 and 2000 mg/kg. For

inhalation toxicity (vapors), it is between 10 and 20 mg/L/4h.

Toxicological Profile
Based on its classification, exposure to 1,3-Dibromo-2-methylpropane can lead to several

adverse health effects.

Primary Toxicological Endpoints

1,3-Dibromo-2-methylpropane Exposure

Acute Oral Toxicity
(Harmful if swallowed)

Acute Dermal Toxicity
(Harmful in contact with skin)

Acute Inhalation Toxicity
(Harmful if inhaled)

Skin Irritation
(Causes skin irritation)

Eye Irritation
(Causes serious eye irritation)

Respiratory Irritation
(May cause respiratory irritation)

Click to download full resolution via product page

Figure 2: Summary of key toxicological hazards associated with 1,3-Dibromo-2-
methylpropane.
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Acute Toxicity
The substance is classified as harmful through oral, dermal, and inhalation routes of exposure.

[1] Symptoms following acute exposure may include irritation of the gastrointestinal or

respiratory tract, depending on the route of entry.

Skin and Eye Irritation
As a Category 2 irritant, 1,3-Dibromo-2-methylpropane is expected to cause reversible

inflammatory effects on the skin, such as erythema (redness) and edema (swelling).[1] For

eyes, it is classified as causing serious irritation, which implies significant, but reversible,

damage.[1]

Respiratory Irritation
The classification for specific target organ toxicity (single exposure) indicates that inhalation

may cause irritation to the respiratory system.[3]

Genotoxicity and Carcinogenicity
There is no specific data available in the searched resources regarding the genotoxicity or

carcinogenicity of 1,3-Dibromo-2-methylpropane. However, studies on structurally similar

compounds, such as 1,2-dibromo-3-chloropropane (DBCP), have shown genotoxic and

carcinogenic properties.[4] Another related compound, 1,2,3-tribromo-2-methylpropane, also

exhibited some genotoxic activity.[4] Given these findings in analogous structures, a cautious

approach regarding the potential genotoxicity of 1,3-Dibromo-2-methylpropane is warranted

pending specific experimental data.

Experimental Protocols
While specific study results for 1,3-Dibromo-2-methylpropane are not publicly available, the

hazard classifications are determined using standardized testing protocols, primarily those

established by the Organisation for Economic Co-operation and Development (OECD). The

following are descriptions of the likely methodologies used to establish the known hazard

classifications.
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Chemical Hazard Assessment Workflow

Substance Identification
(1,3-Dibromo-2-methylpropane)

Data Collection
(Physicochemical & Toxicological Data)

Hazard Evaluation via Standardized Tests
(e.g., OECD Guidelines)

Hazard Classification
(GHS Criteria)

Click to download full resolution via product page

Figure 3: General workflow for chemical hazard evaluation and classification.

Acute Oral Toxicity (OECD Guideline 420: Fixed Dose
Procedure)
This method is used to assess the acute oral toxicity of a substance.
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Principle: The test involves administering the substance to a group of animals (typically rats)

in a stepwise procedure using defined doses. The objective is to identify a dose that causes

clear signs of toxicity but no mortality, which allows for classification into a GHS category.

Methodology:

Animals: Healthy, young adult rats of a single sex (usually females, as they are often

slightly more sensitive) are used.

Dosing: The substance is administered orally by gavage. An aqueous solution is preferred,

but solutions in oil (e.g., corn oil) may be used if necessary.

Procedure: A sighting study is first performed with a single animal to determine the

appropriate starting dose. Subsequently, a main study is conducted with a small group of

animals (e.g., 5) at the selected starting dose (e.g., 300 mg/kg for expected Category 4).

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, behavior, etc.), and body weight changes for at least 14 days. A gross necropsy

is performed on all animals at the end of the study.

Outcome: The results determine the GHS classification based on the observed toxicity and

mortality at specific dose levels.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.

Principle: The substance is applied to the skin of an animal (typically an albino rabbit) for a

fixed period, and the degree of skin reaction is assessed.

Methodology:

Preparation: The fur is clipped from a small area (approx. 6 cm²) on the back of the animal

24 hours before the test.

Application: A dose of 0.5 mL (for liquids) of the test substance is applied to the prepared

skin area under a porous gauze patch.
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Exposure: The patch is held in place with semi-occlusive dressing for a 4-hour exposure

period.

Observation: After patch removal, the skin is examined for erythema and edema at 1, 24,

48, and 72 hours. The reactions are scored using a standardized grading system.

Observations may continue for up to 14 days to assess the reversibility of the effects.

Outcome: The mean scores for erythema and edema are used to classify the substance

according to GHS criteria for skin irritation.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This protocol is designed to determine the potential of a substance to produce irritation or

corrosion when applied to the eye.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (albino rabbit), with the untreated eye serving as a control. The degree of ocular

reaction is then evaluated.

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

Application: A single dose of 0.1 mL of the liquid substance is instilled into the conjunctival

sac of one eye after gently pulling the lower eyelid away from the eyeball.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

cornea (opacity), iris, and conjunctivae (redness, swelling, discharge) are scored

according to a standardized scale.

Pain Management: Modern guidelines emphasize the use of topical anesthetics and

systemic analgesics to minimize animal pain and distress.

Outcome: The scores and the reversibility of the observed lesions determine the

classification. A substance causing effects that are fully reversible within 21 days is

classified as an irritant (Category 2).
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Conclusion
1,3-Dibromo-2-methylpropane is a hazardous chemical that poses risks of acute toxicity

through oral, dermal, and inhalation exposure. It is a confirmed skin and serious eye irritant and

may cause respiratory irritation. While specific quantitative toxicological data are not publicly

available, its GHS classifications provide a clear framework for risk assessment and the

implementation of appropriate safety measures. Professionals handling this substance should

adhere to strict safety protocols, including the use of personal protective equipment (gloves,

eye protection, respiratory protection) and ensuring work is conducted in a well-ventilated area

to minimize exposure and mitigate risks. Further testing would be required to elucidate its

potential for genotoxicity, carcinogenicity, and reproductive toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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